5-Methoxyisoxazole-3-carbonyl chloride

Specification

• CAS No.: 53064-59-8
• Molecular Formula: C5H4ClNO3
• Molecular Weight: 161.54 g/mol
• IUPAC Name: 5-methoxy-1,2-oxazole-3-carbonyl chloride
• Standard InChI: InChI=1S/C5H4ClNO3/c1-9-4-2-3(5(6)8)7-10-4/h2H,1H3
• Standard InChI Key: YFNWZAZTHKHBEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NO1)C(=O)Cl

Introduction

Structural and Physicochemical Characteristics

Molecular Architecture and Nomenclature

The compound’s systematic name, 5-methylisoxazole-3-carbonyl chloride, reflects its isoxazole ring substituted with a methyl group at position 5 and a carbonyl chloride functional group at position 3. Its molecular formula, $\text{C}_5\text{H}_4\text{ClNO}_2$, corresponds to a molecular weight of 145.54 g/mol. The isoxazole core, a five-membered aromatic heterocycle containing oxygen and nitrogen, confers both electronic and steric attributes that influence reactivity.

Table 1: Key Physicochemical Properties

Property	Value
Boiling Point	104 °C
Density	1.345 ± 0.06 g/cm³
Predicted pKa	-6.37 ± 0.50
Molecular Weight	145.54 g/mol
Appearance	Brown liquid (Tech. Grade)

The strongly acidic pKa (-6.37) underscores the electron-withdrawing effects of the carbonyl chloride group, enhancing the electrophilicity of the carbonyl carbon.

Spectroscopic and Stability Profiles

Although specific spectral data (e.g., $^1\text{H}$-NMR, IR) are unavailable in public sources, the compound’s moisture sensitivity and thermal stability up to 104°C suggest degradation pathways involving hydrolysis or thermal decomposition. Reactivity with water liberates hydrogen chloride (HCl) gas, necessitating anhydrous storage conditions.

Synthesis and Industrial Production

Synthetic Routes

Industrial synthesis typically involves the conversion of 5-methylisoxazole-3-carboxylic acid to its acyl chloride derivative using thionyl chloride ($\text{SOCl}_2$) or phosphorus pentachloride ($\text{PCl}_5$).

Reaction Scheme:

$$\text{5-Methylisoxazole-3-carboxylic acid} + \text{SOCl}_2 \rightarrow \text{5-Methylisoxazole-3-carbonyl chloride} + \text{SO}_2 + \text{HCl}$$

Raw materials listed in production workflows include hydroxylamine hydrochloride (for isoxazole ring formation) and diethyl oxalate (for carboxylate intermediate generation).

Purification and Quality Control

Technical-grade product (purity ≥95%) is distilled under reduced pressure to achieve a boiling point of 104°C. Analytical methods such as gas chromatography-mass spectrometry (GC-MS) and titration are employed to verify purity and chloride content.

Hazard Category	Risk Statement
Skin Contact	Causes severe burns
Eye Exposure	Irreversible eye damage
Reactivity	Violent reaction with water
Environmental Impact	Releases HCl upon hydrolysis

Applications in Organic Synthesis

Acylation Reactions

As an acyl chloride, the compound serves as an electrophilic agent for introducing the 5-methylisoxazole-3-carbonyl moiety into target molecules. Applications include:

• Synthesis of amides via reaction with amines.

• Preparation of esters through alcohol acylation.

• Construction of heterocyclic hybrids in pharmaceutical intermediates.

Case Study: Antibacterial Agent Development

The 5-methylisoxazole group is prevalent in antibiotics targeting bacterial enoyl-acyl carrier protein reductase (FabI). Acylation of amine-containing scaffolds with this reagent enhances membrane permeability and target binding.

Environmental and Regulatory Considerations

Regulatory Status

• HS Code: 2934.99.9090 (heterocyclic compounds with nitrogen hetero-atom).

• Transport Classification: UN3261 (Corrosive Liquid, Acidic, Organic, n.o.s.), Packing Group II.